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For Researchers, Scientists, and Drug Development Professionals

Introduction to Dioctadecylamine (DODA)
Dioctadecylamine (DODA), a secondary amine with the chemical formula C36H75N, is a

versatile amphiphilic molecule.[1] Its unique properties stem from its distinct molecular

architecture, which features a polar primary amine head group and two long, nonpolar

octadecyl hydrocarbon chains. This dual nature underpins its utility in a wide range of

applications, including as an emulsifier, corrosion inhibitor, surfactant, and a crucial component

in the formulation of nanoparticles and drug delivery systems.[1] In aqueous environments,

DODA exhibits interesting self-assembly behavior, forming well-defined plate-like structures

rather than conventional micelles.[1] This guide provides a comprehensive overview of the

amphiphilic characteristics of DODA, detailing its physicochemical properties, self-assembly

mechanisms, and the experimental protocols used for its characterization.

The Molecular Basis of Amphiphilicity in DODA
The amphiphilic character of Dioctadecylamine is a direct consequence of its molecular

structure. The molecule consists of a hydrophilic primary amine group (-NH2) and two

hydrophobic octadecyl chains (-C18H37).[1] This distinct separation of polar and nonpolar

regions within the same molecule dictates its behavior at interfaces and in solution.
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Hydrophilic Head Group: The primary amine group is polar and capable of forming hydrogen

bonds with water molecules, rendering this portion of the molecule water-soluble.

Hydrophobic Tails: The two long octadecyl chains are nonpolar and aliphatic, leading to their

exclusion from aqueous environments. In aqueous media, these chains tend to aggregate to

minimize their contact with water molecules.

This molecular arrangement leads to a molecule that is insoluble in water but soluble in organic

solvents.[1]
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DODA Self-Assembly into a Bilayer Structure
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Workflow for DODA-Stabilized Nanoparticle Synthesis and Characterization

Characterization Techniques
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End: Stable Nanoparticle Dispersion Transmission Electron Microscopy (TEM)
(Size, Morphology)

Dynamic Light Scattering (DLS)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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